Cas no 882129-17-1 (methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate)

• Product Name: methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate
• CAS No: 882129-17-1
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 6127336
• PubChem ID: 7172703
• Update Time: 2025-10-31

methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate
• methyl 4,5-dimethoxy-2-[[(E)-3-(5-methylfuran-2-yl)prop-2-enoyl]amino]benzoate
• AKOS002310577
• F1736-0567
• (E)-methyl 4,5-dimethoxy-2-(3-(5-methylfuran-2-yl)acrylamido)benzoate
• 882129-17-1

• Inchi： 1S/C18H19NO6/c1-11-5-6-12(25-11)7-8-17(20)19-14-10-16(23-3)15(22-2)9-13(14)18(21)24-4/h5-10H,1-4H3,(H,19,20)/b8-7+
• InChI Key： MZERQNYFRBSUED-BQYQJAHWSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC(=O)/C=C/C1=CC=C(C)O1

Computed Properties

• Exact Mass: 345.12123733g/mol
• Monoisotopic Mass: 345.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate

Research Brief on Methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate (CAS: 882129-17-1)

Methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate (CAS: 882129-17-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to a class of benzoate derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the furan ring and the conjugated double bond in the structure suggests potential interactions with biological targets, such as enzymes or receptors, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate. Researchers have employed various synthetic routes, including condensation reactions and esterification, to achieve high yields and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been used to confirm the structure and purity of the compound.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies suggest that the compound may induce apoptosis via the mitochondrial pathway, highlighting its potential as an anticancer agent. Additionally, preliminary data indicate that it may also possess anti-inflammatory properties, possibly through the modulation of NF-κB signaling.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action, pharmacokinetics, and toxicity profile. Animal studies and clinical trials will be essential to validate its therapeutic potential and ensure its safety for human use. The compound's unique structure and biological activity make it a valuable subject for future research in drug discovery and development.

In conclusion, methyl 4,5-dimethoxy-2-(2E)-3-(5-methylfuran-2-yl)prop-2-enamidobenzoate (CAS: 882129-17-1) represents a promising candidate for further investigation in the field of medicinal chemistry. Its potential applications in cancer and inflammation therapy warrant continued exploration, and future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in vivo.